Cas no 1935598-96-1 (3-(5-bromothiophen-3-yl)-2-methylpropanoic acid)

• Product Name: 3-(5-bromothiophen-3-yl)-2-methylpropanoic acid
• CAS No: 1935598-96-1
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 5807004
• PubChem ID: 131100617
• Update Time: 2025-08-03

3-(5-bromothiophen-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)-2-methylpropanoic acid
• 1935598-96-1
• EN300-1918460

• Inchi： 1S/C8H9BrO2S/c1-5(8(10)11)2-6-3-7(9)12-4-6/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： YUJIVYJZKKIPDD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-bromothiophen-3-yl)-2-methylpropanoic acid

3-(5-Bromothiophen-3-yl)-2-methylpropanoic acid: A Comprehensive Overview

3-(5-Bromothiophen-3-yl)-2-methylpropanoic acid, also known by its CAS number 1935598-96-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in drug discovery and materials science. The structure of this compound features a thiophene ring substituted with a bromine atom at the 5-position and a methyl group at the 2-position of the propanoic acid moiety. This combination of functional groups makes it a versatile molecule with promising biological activity.

The synthesis of 3-(5-Bromothiophen-3-yl)-2-methylpropanoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, which is particularly advantageous for large-scale manufacturing.

In terms of biological activity, 3-(5-Bromothiophen-3-yl)-2-methylpropanoic acid has shown potential as a lead compound in drug development. Studies have demonstrated its ability to modulate various cellular pathways, including those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

The electronic properties of thiophene derivatives like 1935598-96-1 make them attractive candidates for applications in organic electronics. Recent research has focused on incorporating these compounds into organic light-emitting diodes (OLEDs) and photovoltaic devices. Their ability to act as electron transporters or hole blockers has been leveraged to improve device efficiency and stability, contributing to the development of next-generation electronic materials.

In addition to its chemical and biological significance, 3-(5-Bromothiophen-3-yl)-2-methylpropanoic acid has gained attention for its role in green chemistry initiatives. Its use as a building block in sustainable synthesis pathways aligns with global efforts to reduce reliance on hazardous chemicals and promote eco-friendly manufacturing practices. Researchers are actively exploring ways to optimize its synthesis using renewable feedstocks and biocatalysts, further enhancing its appeal as a versatile chemical entity.

The structural versatility of CAS 1935598-96-1 also opens up opportunities for combinatorial chemistry approaches. By modifying substituents on the thiophene ring or altering the propanoic acid moiety, scientists can generate a library of related compounds with diverse properties. This approach has been instrumental in identifying novel leads for drug discovery and material development, underscoring the importance of this compound as a foundational building block.

In conclusion, 3-(5-Bromothiophen-3-yl)-2-methylpropanoic acid represents a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various scientific disciplines.